Cas no 77412-29-4 (1-Propanone, 1-(2,4-dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)-)

• Product Name: 1-Propanone, 1-(2,4-dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)-
• CAS No: 77412-29-4
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 536133
• PubChem ID: 442421
• Update Time: 2025-04-19

1-Propanone, 1-(2,4-dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,4-dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)-
• 1-(2,4-Dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)-1-propanone
• 1-(2,4-dimethoxyphenyl)-2-hydroxy-3-(4-methoxyphenyl)propan-1-one
• CHEBI:847
• C09774
• O-Methylodoratol
• Methylodoratol
• LMPK12120573
• 94943-13-2
• 77412-29-4
• Q27105370
• 2'-O-Methylodoratol
• DTXSID50915211

• Inchi： 1S/C18H20O5/c1-21-13-6-4-12(5-7-13)10-16(19)18(20)15-9-8-14(22-2)11-17(15)23-3/h4-9,11,16,19H,10H2,1-3H3
• InChI Key： PQWHNGRYDDJGPN-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1OC)OC)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids